Cas no 870238-67-8 (2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile)

2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is a boronic ester derivative commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the electron-withdrawing cyano and fluoro substituents enhances its reactivity in palladium-catalyzed transformations, enabling efficient aryl-aryl bond formation. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group provides stability against hydrolysis while maintaining compatibility with diverse reaction conditions. This compound is particularly useful in pharmaceutical and materials science research for constructing complex fluorinated and nitrile-containing aromatic systems. Its crystalline nature and moderate solubility in organic solvents facilitate handling and purification. Care should be taken to store the product under inert conditions to preserve boronate integrity.

2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile structure

870238-67-8 structure

Product Name:2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile

CAS No:870238-67-8

MF:C₁₃H₁₅BFNO₂

MW:247.073107004166

MDL:MFCD16996321

CID:1860806

PubChem ID:51350951

Update Time:2025-05-27

2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 2-FLUORO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZONITRILE
- 4-Cyano-3-fluorophenylboronic acid pinacol ester
- 2-fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile
- 4-CYANO-3-FLUOROBENZENEBORONIC ACID PINACOL ESTER
- Benzonitrile,2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)
- AK185964
- AMTB812
- DMJGKVYFBOCENL-UHFFFAOYSA-N
- BCP19952
- FCH2776408
- MB20486
- SY035052
- PC200440
- 2-(4-Cyano-
- 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (ACI)
- 2-(4-Cyano-3-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- CS-0028289
- MFCD16996321
- AC-30133
- AS-2844
- 870238-67-8
- DB-330320
- A10716
- DTXSID70679909
- EN300-7414725
- Z2044809747
- AKOS022168309
- SCHEMBL751210
- 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile
- MDL： MFCD16996321
- Inchi： 1S/C13H15BFNO2/c1-12(2)13(3,4)18-14(17-12)10-6-5-9(8-16)11(15)7-10/h5-7H,1-4H3
- InChI Key： DMJGKVYFBOCENL-UHFFFAOYSA-N
- SMILES： N#CC1C(F)=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

Exact Mass: 247.11800
Monoisotopic Mass: 247.1179870g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.2

Experimental Properties

Boiling Point: 346.6±32.0℃/760mmHg
PSA: 42.25000
LogP: 1.99658

2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019094967-5g	2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	870238-67-8	95%	5g	167.00 USD	2021-06-17
Alichem	A019094967-10g	2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	870238-67-8	95%	10g	311.64 USD	2021-06-17
Alichem	A019094967-25g	2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	870238-67-8	95%	25g	620.16 USD	2021-06-17
Chemenu	CM134316-5g	2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	870238-67-8	95+%	5g	$106	2021-08-05
Chemenu	CM134316-10g	2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	870238-67-8	95+%	10g	$180	2021-08-05
Chemenu	CM134316-25g	2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	870238-67-8	95+%	25g	$376	2021-08-05
abcr	AB491997-1 g	2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, 95%; .	870238-67-8	95%	1g	€92.30	2023-04-20
abcr	AB491997-5 g	2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, 95%; .	870238-67-8	95%	5g	€165.30	2023-04-20
abcr	AB491997-10 g	2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, 95%; .	870238-67-8	95%	10g	€230.90	2023-04-20
abcr	AB491997-25 g	2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, 95%; .	870238-67-8	95%	25g	€370.90	2023-04-20

2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile Production Method

Production Method 1

57381-51-8

25015-63-8

870238-67-8

Reaction Conditions

1.1 Catalysts: Bis(dibenzylideneacetone)palladium , 1,1′-(Oxydi-2,1-phenylene)bis[1,1-bis(1,1-dimethylethyl)phosphine Solvents: 1,4-Dioxane ; 1 h, rt
1.2 Reagents: Triethylamine , Tetrabutylammonium iodide ; 24 h, 100 °C; 100 °C → rt

Reference

Palladium- or nickel-catalyzed coupling reaction of dialkoxyboranes with chloroarenes: arylation of 1,3,2-dioxaborolanes or 1,3,2-dioxaborinanes

Murata, Miki; et al, Heterocycles, 2010, 80(1), 213-218